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Compound of Interest

Compound Name: ENPP3 Inhibitor 1

Cat. No.: B10830466

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the selectivity profile of ENPP3 Inhibitor 1
against its close homolog ENPP1 and other key ectonucleotidases. The information presented
herein is compiled from publicly available experimental data to assist researchers in evaluating
this inhibitor for their specific applications.

Executive Summary

ENPP3 Inhibitor 1 (CAS 333413-02-8) is a potent and selective inhibitor of Ectonucleotide
Pyrophosphatase/Phosphodiesterase 3 (ENPP3). Experimental data demonstrates significant
selectivity for ENPP3 over ENPP1. While qualitative statements regarding its selectivity against
other ectonucleotidases exist, specific quantitative data for a broader panel of these enzymes
IS not consistently available in the public domain. In addition to its primary target, this inhibitor
has been shown to potently inhibit carbonic anhydrases Il and IX.

Selectivity Profile: Quantitative Analysis

The inhibitory activity of ENPP3 Inhibitor 1 has been quantified against ENPP3 and ENPP1,
revealing a strong preference for ENPP3. The available data is summarized in the table below.
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Selectivity (over

Target Enzyme IC50 Ki
ENPP3)
ENPP3 0.15 uM[1] 53.7 nM[2][3]
ENPP1 41.4 uM[1] Not Available ~276-1old (based on
IC50)
ENPP2 Not Available Not Available Data not available
TNAP Not Available Not Available Data not available
CD73 Not Available Not Available Data not available
NTPDase 1 Not Available Not Available Data not available
NTPDase 2 Not Available Not Available Data not available
NTPDase 3 Not Available Not Available Data not available
CAll Not Available 74.7 nM[2][3] Potent Inhibition
CAIX Not Available 20.3 nM[2][3] Potent Inhibition

Note: IC50 and Ki values are dependent on experimental conditions. The selectivity fold is an
approximation based on the provided IC50 values.

It is reported that ENPP3 Inhibitor 1 is selective for ENPP3 over ENPP2, tissue-nonspecific
alkaline phosphatase (TNAP), ecto-5'-nucleotidase (CD73), and nucleoside triphosphate
diphosphohydrolases 1, 2, and 3[2][3]. However, specific inhibitory concentrations (IC50) or
constants (Ki) to quantify this selectivity are not detailed in the available literature.

Signaling Pathway and Inhibition Logic

The following diagram illustrates the role of ENPP3 in the purinergic signaling pathway and the
point of intervention for ENPP3 Inhibitor 1.
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Inhibition Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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